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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B169952 Get Quote

Technical Support Center: NO-711
Welcome to the technical support center for NO-711. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming challenges related

to the solubility of NO-711 in aqueous solutions during their experiments. Here you will find

troubleshooting guides and frequently asked questions (FAQs) to ensure the successful use of

this potent and selective GABA uptake inhibitor.

Troubleshooting Guide
This guide addresses common issues encountered when preparing and using NO-711

solutions.

Issue 1: NO-711 fails to dissolve completely in aqueous buffer.

Question: I am having difficulty dissolving NO-711 directly into my aqueous experimental

buffer (e.g., PBS). What should I do?

Answer: Direct dissolution of NO-711 hydrochloride in aqueous buffers at room temperature

can be challenging. It is recommended to first prepare a concentrated stock solution in an

organic solvent. Dimethyl sulfoxide (DMSO) is a suitable solvent for this purpose. After

dissolving NO-711 in DMSO, you can then dilute it to the final desired concentration in your

aqueous buffer. Ensure the final concentration of DMSO in your experimental setup is low

(typically less than 0.1%) to avoid solvent effects on your biological system.

Issue 2: Precipitation occurs after diluting the NO-711 stock solution into the aqueous buffer.
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Question: My NO-711 solution appeared clear in DMSO, but a precipitate formed when I

diluted it into my physiological buffer. Why is this happening and how can I prevent it?

Answer: Precipitation upon dilution into an aqueous buffer is a common issue for many

organic compounds prepared as concentrated stock solutions in DMSO. This occurs

because the compound's solubility is significantly lower in the aqueous buffer than in the

organic solvent. Here are several steps you can take to troubleshoot this issue:

Reduce the Final Concentration: The most straightforward solution is to lower the final

concentration of NO-711 in your aqueous buffer.

Optimize DMSO Concentration: While keeping the final DMSO concentration low is

important, a slight increase might be necessary to maintain solubility. However, always

perform a vehicle control to ensure the DMSO concentration is not affecting your

experimental results.

pH Adjustment of the Buffer: The solubility of compounds can be pH-dependent. While

specific data for NO-711's pH-dependent solubility is not readily available, you could

empirically test the solubility in your buffer at slightly different pH values, if your

experimental design permits.

Gentle Warming: As NO-711's solubility in water increases with temperature, gentle

warming of the aqueous buffer (e.g., to 37°C) before and during the addition of the DMSO

stock may help. However, be mindful of the temperature stability of NO-711 and other

components in your experiment.

Sonication: After dilution, briefly sonicating the solution can help to redissolve fine

precipitates.

Issue 3: Inconsistent experimental results using NO-711.

Question: I am observing variability in my experimental outcomes when using NO-711.

Could this be related to solution preparation?

Answer: Yes, inconsistent solution preparation can lead to variable experimental results. To

ensure consistency:
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Freshly Prepare Solutions: It is best practice to prepare fresh dilutions of NO-711 in your

aqueous buffer for each experiment from a frozen stock solution. The stability of NO-711

in aqueous solutions over long periods, especially at low concentrations, may be limited.

Thorough Mixing: Ensure the stock solution is completely thawed and vortexed gently

before making dilutions. When diluting into the aqueous buffer, mix thoroughly to ensure a

homogenous solution.

Storage of Stock Solutions: Store the DMSO stock solution at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of NO-711 in different solvents?

A1: The known solubility values for NO-711 are summarized in the table below. Please note

that solubility in physiological buffers like Phosphate Buffered Saline (PBS) can be lower than

in water and is concentration-dependent.

Solvent Temperature Solubility
Molar
Concentration

Water 60 °C 10 mg/mL[1][2] ~25.8 mM

Water Not Specified 3.87 mg/mL 10 mM

DMSO Not Specified 38.69 mg/mL 100 mM

Q2: What is the recommended procedure for preparing a stock solution of NO-711?

A2: A detailed protocol for preparing a 10 mM stock solution of NO-711 in DMSO is provided in

the Experimental Protocols section.

Q3: How should I store NO-711 solutions?

A3: NO-711 hydrochloride as a powder should be stored at -20°C, protected from light.

Concentrated stock solutions in DMSO should be aliquoted and stored at -20°C or -80°C. It is

recommended to prepare fresh dilutions in aqueous buffers for each experiment.
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Q4: What is the mechanism of action of NO-711?

A4: NO-711 is a potent and selective inhibitor of the GABA transporter 1 (GAT-1). By blocking

GAT-1, NO-711 prevents the reuptake of the neurotransmitter GABA from the synaptic cleft,

thereby increasing the concentration of GABA available to bind to its receptors.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NO-711 Stock Solution in DMSO

Materials:

NO-711 hydrochloride (Molecular Weight: 386.87 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Allow the vial of NO-711 hydrochloride powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh out the desired amount of NO-711 hydrochloride. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.87 mg of NO-711.

Add the appropriate volume of DMSO to the NO-711 powder. For the example above, add 1

mL of DMSO.

Vortex the solution gently until the NO-711 is completely dissolved. The solution should be

clear.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.
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Caption: NO-711 inhibits the GAT-1 transporter, increasing synaptic GABA levels.
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Caption: Recommended workflow for preparing NO-711 solutions for experiments.
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Caption: Troubleshooting logic for NO-711 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GABA transporter GAT1: a crucial determinant of GABAB receptor activation in cortical
circuits? - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Frontiers | Structure, Function, and Modulation of γ-Aminobutyric Acid Transporter 1
(GAT1) in Neurological Disorders: A Pharmacoinformatic Prospective [frontiersin.org]

To cite this document: BenchChem. [NO-711 solubility issues in aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169952#no-711-solubility-issues-in-aqueous-
solutions]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b169952?utm_src=pdf-body-img
https://www.benchchem.com/product/b169952?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20655483/
https://pubmed.ncbi.nlm.nih.gov/20655483/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00397/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00397/full
https://www.benchchem.com/product/b169952#no-711-solubility-issues-in-aqueous-solutions
https://www.benchchem.com/product/b169952#no-711-solubility-issues-in-aqueous-solutions
https://www.benchchem.com/product/b169952#no-711-solubility-issues-in-aqueous-solutions
https://www.benchchem.com/product/b169952#no-711-solubility-issues-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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